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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the oxidizing strength of iodic acid (HIO₃) and

periodic acid (HIO₄), supported by quantitative data and experimental contexts. This

information is intended to assist researchers in selecting the appropriate oxidizing agent for

their specific synthetic and analytical needs.

Introduction
Iodic acid and periodic acid are both oxoacids of iodine and are recognized as potent

oxidizing agents in various chemical transformations. The key distinction between them lies in

the oxidation state of the central iodine atom: +5 in iodic acid and +7 in periodic acid. This

difference in oxidation state fundamentally governs their respective chemical reactivity and

oxidizing power. Periodic acid exists in two principal forms in aqueous solution: metaperiodic
acid (HIO₄) and orthoperiodic acid (H₅IO₆).[1][2]

Quantitative Comparison of Oxidizing Strength
The oxidizing strength of a substance can be quantitatively assessed by its standard reduction

potential (E°). A more positive E° value indicates a stronger oxidizing agent. The relevant half-

reactions and their standard reduction potentials are summarized in the table below.
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Oxidizing Agent Half-Reaction
Standard Reduction
Potential (E°) (V)

Periodic Acid
H₅IO₆ + H⁺ + 2e⁻ → IO₃⁻ +

3H₂O
1.6

Iodic Acid
2IO₃⁻ + 12H⁺ + 10e⁻ → I₂ +

6H₂O
1.20

The data clearly indicates that periodic acid is a significantly stronger oxidizing agent than

iodic acid, as evidenced by its higher standard reduction potential.[2] The E° of 1.6 V for the

reduction of periodic acid to iodic acid highlights its strong tendency to accept electrons and

oxidize other substances.

Structural and Chemical Properties
A summary of the key chemical and physical properties of iodic and periodic acid is presented

below.

Property Iodic Acid (HIO₃)
Periodic Acid
(Metaperiodic: HIO₄,
Orthoperiodic: H₅IO₆)

Iodine Oxidation State +5 +7

Molar Mass ( g/mol ) 175.91 191.91 (HIO₄), 227.94 (H₅IO₆)

Appearance White crystalline solid Colorless crystals

Structure Trigonal pyramidal
Tetrahedral (HIO₄), Octahedral

(H₅IO₆)

Acidity (pKa) 0.75 pKa1 = 3.29 (H₅IO₆)

Key Applications
General oxidant, preparation of

iodates

Selective oxidation of vicinal

diols, cleavage reactions

Iodic acid is a relatively strong acid and a stable solid.[3] Periodic acid, in its orthoperiodic

form, is the more common species in aqueous solutions and is known for its specific reactivity
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towards certain functional groups.[1][2]

Experimental Evidence and Applications
The superior and more selective oxidizing power of periodic acid is evident in its wider range

of applications in specific organic transformations, most notably the Malaprade reaction.

Periodic Acid: The Malaprade Reaction
The Malaprade reaction is the selective oxidative cleavage of vicinal diols (1,2-diols) to form

two carbonyl compounds (aldehydes or ketones).[4][5][6] This reaction is a cornerstone in

carbohydrate chemistry for structural elucidation.[2]

Experimental Protocol: Cleavage of a Vicinal Diol

Dissolution: The vicinal diol is dissolved in a suitable solvent, typically water or a mixture of

water and an organic solvent like ethanol or dioxane.

Addition of Periodic Acid: A stoichiometric amount of periodic acid (or a salt such as

sodium periodate, NaIO₄) is added to the solution. The reaction is usually carried out at room

temperature.

Reaction Monitoring: The progress of the reaction can be monitored by testing for the

consumption of the periodate ion.

Work-up: Once the reaction is complete, the product aldehydes or ketones can be isolated

and purified using standard laboratory techniques.

The mechanism of the Malaprade reaction involves the formation of a cyclic periodate ester

intermediate, which then decomposes to yield the carbonyl products.
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Step 1: Formation of Cyclic Periodate Ester
Step 2: Cleavage and Product Formation
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Further Oxidation
(HIO₃)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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